4-methoxyphenyl 3-methoxybenzoate
Overview
Description
4-methoxyphenyl 3-methoxybenzoate, commonly known as methyl 4-methoxy-3-methoxybenzoate, is a chemical compound that belongs to the class of benzoates. It is widely used in scientific research for its potential therapeutic properties.
Scientific Research Applications
Cholinesterase Inhibitors Synthesis :Researchers synthesized new triazoles using 4-methoxybenzoic acid, leading to compounds with significant cholinesterase inhibitory potential. These compounds could be potential leads for developing treatments for diseases like Alzheimer's (Arfan et al., 2018).
Anti-Hepatic Cancer Activity :A novel curcumin ester, involving a derivative of 4-methoxyphenyl, showed promising anti-hepatic cancer activity. This emphasizes the potential of these compounds in cancer treatment (Srivastava et al., 2017).
Flavor Encapsulation in Food Industry :In the food industry, 4-hydroxy-3-methoxybenzoic acid (related to 4-methoxyphenyl 3-methoxybenzoate) has been used as a flavoring agent. Its encapsulation in nanoparticles for controlled flavor release represents an innovative application in food technology (Hong, Oh, & Choy, 2008).
X-ray Diffraction Study in Liquid Crystals :A study on 4-methoxyphenyl-4′-n-nonyloxybenzoate highlighted its potential in liquid crystal applications. The crystal packing of these compounds provides insights for material science and electronic display technologies (Kuz'mina, Konstantinov, & Churakov, 2018).
Antioxidant Activity :Derivatives of 4-methoxybenzoic acid showed strong antioxidant activity, indicating potential health benefits and applications in nutraceuticals and pharmaceuticals (Xu et al., 2017).
Solubility and Chemical Properties :A study on the solubility and chemical properties of various methoxybenzoic acid derivatives, including 4-methoxybenzoic acid, provides valuable information for chemical engineering and pharmaceutical formulation (Hart et al., 2015).
Luminescence and Energy Transfer :Research on lanthanide methoxybenzoates, including 4-methoxybenzoates, focused on their luminescent properties. These findings have implications for the development of organic light emitting diodes (OLEDs) and other photonic devices (Zhuravlev et al., 2011).
properties
IUPAC Name |
(4-methoxyphenyl) 3-methoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14O4/c1-17-12-6-8-13(9-7-12)19-15(16)11-4-3-5-14(10-11)18-2/h3-10H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOHDWGVKGRROKJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OC(=O)C2=CC(=CC=C2)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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